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Introduction

BI-1230 is a novel humanized IlgG1 monoclonal antibody designed to target the fictitious
receptor "TyrX," a receptor tyrosine kinase overexpressed in a variety of solid tumors and
implicated in tumor growth, proliferation, and metastasis. These application notes provide a
comprehensive overview of the preclinical in vivo imaging studies for BI-1230, offering detailed
protocols and data to guide researchers in the evaluation of this promising therapeutic
candidate. In vivo imaging plays a crucial role in the preclinical assessment of antibody-based
therapeutics, enabling the visualization of biodistribution, target engagement, and anti-tumor
efficacy in a non-invasive manner.[1][2][3]

Bl-1230 Mechanism of Action

BI-1230 exerts its anti-tumor effect by binding to the extracellular domain of the TyrX receptor.
This binding blocks the downstream signaling cascade that is constitutively activated in cancer
cells, thereby inhibiting cell proliferation and inducing apoptosis.
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Caption: BI-1230 blocks the TyrX receptor, inhibiting downstream signaling pathways and
promoting apoptosis.

In Vivo Imaging Experimental Workflow

The following diagram outlines the typical workflow for an in vivo imaging study of BI-1230 in a

xenograft mouse model.
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Caption: Workflow for in vivo imaging of BI-1230 in a xenograft mouse model.

Quantitative Data Summary
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The following tables summarize the key quantitative data obtained from preclinical in vivo
imaging studies of BI-1230.

Table 1: Biodistribution of BI-1230-NIR797 in Tumor-Bearing Mice (48h post-injection)

Average Radiant Efficiency L
Organ Standard Deviation
[(p/slcm?Isr)I(uWIcm?)]

Tumor 8.5 x 108 1.2x 108
Liver 3.2x108 0.8 x 108
Kidneys 1.5x 108 0.4 x 108
Spleen 0.9 x 108 0.2 x 108
Lungs 0.5 x 108 0.1x 108
Muscle 0.2 x 108 0.05 x 108

Table 2: Tumor Growth Inhibition in Xenograft Model

Average Tumor
% Tumor Growth

Treatment Group Volume (mm?3) at Standard Deviation .
Inhibition
Day 21
Vehicle Control 1500 250
BI-1230 (10 mg/kg) 450 120 70%

Experimental Protocols

Protocol 1: Labeling of BI-1230 with a Near-Infrared (NIR) Fluorophore

This protocol describes the labeling of BI-1230 with a near-infrared (NIR) fluorophore for in vivo
optical imaging.[4]

Materials:

e BI-1230 antibody
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* NIR fluorophore with NHS ester chemistry (e.g., Alexa Fluor 790 NHS Ester)

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Sodium bicarbonate buffer (0.1 M, pH 8.3)

e PD-10 desalting columns

e Phosphate-buffered saline (PBS)

e Spectrophotometer

Procedure:

o Prepare the BI-1230 antibody solution at a concentration of 2 mg/mL in 0.1 M sodium
bicarbonate buffer (pH 8.3).

o Dissolve the NIR fluorophore NHS ester in DMSO to a concentration of 10 mg/mL.

e Add the NIR fluorophore solution to the antibody solution at a molar ratio of 10:1
(dye:antibody).

 Incubate the reaction mixture for 1 hour at room temperature with gentle stirring, protected
from light.

o Separate the labeled antibody from the unconjugated dye using a PD-10 desalting column
equilibrated with PBS.

e Collect the fractions containing the labeled antibody.

o Measure the absorbance of the labeled antibody at 280 nm and the excitation maximum of
the NIR dye to determine the degree of labeling (DOL). A DOL of 2-4 is generally optimal for
in vivo imaging.[4]

o Store the labeled antibody at 4°C, protected from light.

Protocol 2: In Vivo Optical Imaging of BI-1230 in a Xenograft Mouse Model
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This protocol details the procedure for in vivo imaging of NIR-labeled BI-1230 in mice bearing
subcutaneous tumors.

Materials:

Immunodeficient mice (e.g., NOD-scid gamma)

o TyrX-positive tumor cells

o Matrigel

o BI-1230 labeled with a NIR fluorophore (BI-1230-NIR797)
 Invivo imaging system (e.g., IVIS Spectrum)

e Anesthesia (e.g., isoflurane)

o Calipers

Procedure:

e Tumor Implantation:

o Subcutaneously implant 1 x 10° TyrX-positive tumor cells mixed with Matrigel into the flank
of each mouse.

o Allow tumors to grow to a volume of approximately 100-150 mm3. Monitor tumor growth
using calipers.

e Animal Grouping and Antibody Administration:
o Randomize mice into treatment and control groups.

o Administer a single intravenous (i.v.) injection of BI-1230-NIR797 (e.g., 10 mg/kg) to the
treatment group. The control group receives a vehicle injection.

* In Vivo Imaging:

o Anesthetize the mice using isoflurane.
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o Acquire whole-body images at various time points post-injection (e.g., 1, 6, 24, 48, and 72
hours) using an in vivo imaging system.

o Use appropriate excitation and emission filters for the specific NIR fluorophore.
e Image Analysis:

o Define regions of interest (ROIs) over the tumor and other organs (e.g., liver, kidneys) to
quantify the fluorescent signal.

o Express the signal as average radiant efficiency.
e Tumor Growth Monitoring:

o Measure tumor volume with calipers every 2-3 days for the duration of the study (e.g., 21
days).

o Calculate tumor growth inhibition at the end of the study.

e Ex Vivo Imaging (Optional):
o At the final time point, euthanize the mice and excise the tumor and major organs.
o Image the excised tissues to confirm the in vivo biodistribution results.

Conclusion

The protocols and data presented in these application notes provide a framework for the
preclinical in vivo evaluation of the novel therapeutic antibody, BI-1230. The use of in vivo
imaging allows for a detailed understanding of the pharmacokinetics, biodistribution, and
efficacy of BI-1230, which are critical for its continued development as a potential cancer
therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10787567/docs?utm_src=pdf-body#application-notes-and-protocols-for-bi-1230-in-vivo-imaging-studies
https://www.benchchem.com/product/b10787567/docs?utm_src=pdf-body#application-notes-and-protocols-for-bi-1230-in-vivo-imaging-studies
https://www.benchchem.com/product/b10787567?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. In vivo Imaging with Antibodies and Engineered Fragments - PMC [pmc.ncbi.nlm.nih.gov]

2. In Vivo Immunofluorescence Localization for Assessment of Therapeutic and Diagnostic
Antibody Biodistribution in Cancer Research - PubMed [pubmed.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]

4. Small Animal In Vivo Imaging Antibody Labeling | Thermo Fisher Scientific - UK
[thermofisher.com]

To cite this document: BenchChem. [Application Notes and Protocols for BI-1230 In Vivo
Imaging Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787567/docs#application-notes-and-protocols-for-
bi-1230-in-vivo-imaging-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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